2-[2,4-dioxo-3-(2-phenylethyl)-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]-N-(4-fluorophenyl)acetamide

Specification

• CAS No.: 902920-06-3
• Molecular Formula: C23H19FN4O3
• Molecular Weight: 418.428
• IUPAC Name: 2-[2,4-dioxo-3-(2-phenylethyl)pyrido[2,3-d]pyrimidin-1-yl]-N-(4-fluorophenyl)acetamide
• Standard InChI: InChI=1S/C23H19FN4O3/c24-17-8-10-18(11-9-17)26-20(29)15-28-21-19(7-4-13-25-21)22(30)27(23(28)31)14-12-16-5-2-1-3-6-16/h1-11,13H,12,14-15H2,(H,26,29)
• Standard InChI Key: DHXXQUZDXUERFL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCN2C(=O)C3=C(N=CC=C3)N(C2=O)CC(=O)NC4=CC=C(C=C4)F

Introduction

Synthesis and Characterization

The synthesis of similar pyrido-pyrimidine compounds typically involves multi-step organic reactions, including condensation, cyclization, and functionalization with specific substituents. Common reagents used in these syntheses include acylating agents, catalysts like palladium or copper, and solvents such as dichloromethane or dimethylformamide. The reaction conditions must be optimized to ensure high yield and purity of the final product.

Synthetic Step	Reagents/Conditions
Preparation of Intermediates	Acylating agents, catalysts (e.g., palladium), solvents (e.g., dichloromethane).
Cyclization	High temperature, specific catalysts.
Functionalization	Substituents like fluorobenzyl groups.

Biological Activities and Potential Applications

Compounds with pyrido-pyrimidine cores are known for their diverse biological activities. While specific data on 2-[2,4-dioxo-3-(2-phenylethyl)-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]-N-(4-fluorophenyl)acetamide is not available, similar compounds have shown promise as antimicrobial, anticancer, and anti-inflammatory agents. The presence of a fluorine atom can enhance the compound's pharmacological profile by improving its stability and bioavailability.

Biological Activity	Potential Application
Antimicrobial	Treatment of infections.
Anticancer	Inhibition of tumor growth.
Anti-inflammatory	Management of inflammatory diseases.